Cas no 329006-74-8 (L-Leucine,L-valyl-L-seryl-L-leucyl-L-alanyl-L-alanyl-L-methionyl-L-leucyl-L-isoleucylglycylglycyl-L-leucyl-L-asparaginyl-L-leucyl-L-valyl-L-methionyl-L-leucyl-)

L-Leucine,L-valyl-L-seryl-L-leucyl-L-alanyl-L-alanyl-L-methionyl-L-leucyl-L-isoleucylglycylglycyl-L-leucyl-L-asparaginyl-L-leucyl-L-valyl-L-methionyl-L-leucyl- structure
329006-74-8 structure
Product Name:L-Leucine,L-valyl-L-seryl-L-leucyl-L-alanyl-L-alanyl-L-methionyl-L-leucyl-L-isoleucylglycylglycyl-L-leucyl-L-asparaginyl-L-leucyl-L-valyl-L-methionyl-L-leucyl-
CAS No:329006-74-8
MF:C79H142N18O20S2
MW:1728.21139764786
CID:1454066
Update Time:2024-08-25

L-Leucine,L-valyl-L-seryl-L-leucyl-L-alanyl-L-alanyl-L-methionyl-L-leucyl-L-isoleucylglycylglycyl-L-leucyl-L-asparaginyl-L-leucyl-L-valyl-L-methionyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

    • L-Leucine,L-valyl-L-seryl-L-leucyl-L-alanyl-L-alanyl-L-methionyl-L-leucyl-L-isoleucylglycylglycyl-L-leucyl-L-asparaginyl-L-leucyl-L-valyl-L-methionyl-L-leucyl-
    • L-Leucine, L-valyl-L-seryl-L-leucyl-L-alanyl-L-alanyl-L-methionyl-L-leucyl-L-isoleucylglycylglycyl-L-leucyl-L-asparaginyl-L-leucyl-L-valyl-L-methionyl-L-leucyl- (9CI)
    • Inchi: 1S/C79H142N18O20S2/c1-23-46(18)64(97-74(111)55(32-42(10)11)90-67(104)49(24-26-118-21)87-66(103)48(20)84-65(102)47(19)85-69(106)52(29-39(4)5)92-75(112)58(37-98)95-76(113)62(81)44(14)15)77(114)83-35-60(100)82-36-61(101)86-51(28-38(2)3)70(107)93-56(34-59(80)99)72(109)91-54(31-41(8)9)73(110)96-63(45(16)17)78(115)88-50(25-27-119-22)68(105)89-53(30-40(6)7)71(108)94-57(79(116)117)33-43(12)13/h38-58,62-64,98H,23-37,81H2,1-22H3,(H2,80,99)(H,82,100)(H,83,114)(H,84,102)(H,85,106)(H,86,101)(H,87,103)(H,88,115)(H,89,105)(H,90,104)(H,91,109)(H,92,112)(H,93,107)(H,94,108)(H,95,113)(H,96,110)(H,97,111)(H,116,117)/t46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,62-,63-,64-/m0/s1
    • InChI Key: PWSCYNVCUKDURO-LAALOURHSA-N
    • SMILES: C(O)(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCSC)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CC(C)C)NC(=O)CNC(=O)CNC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCSC)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](C(C)C)N

Computed Properties

  • Exact Mass: 1727.00986

Experimental Properties

  • Density: 1.182±0.06 g/cm3(Predicted)
  • Boiling Point: 1840.7±65.0 °C(Predicted)
  • PSA: 592.24
  • pka: 3.41±0.10(Predicted)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent